Cas no 1361499-99-1 (2-Hydroxy-3-methyl-4-(perchlorophenyl)pyridine)

• Product Name: 2-Hydroxy-3-methyl-4-(perchlorophenyl)pyridine
• CAS No: 1361499-99-1
• MF: C₁₂H₆Cl₅NO
• MW: 357.447138309479
• CID: 4920214
• Update Time: 2025-06-11

2-Hydroxy-3-methyl-4-(perchlorophenyl)pyridine Chemical and Physical Properties

Names and Identifiers

• 2-Hydroxy-3-methyl-4-(perchlorophenyl)pyridine

• Inchi： 1S/C12H6Cl5NO/c1-4-5(2-3-18-12(4)19)6-7(13)9(15)11(17)10(16)8(6)14/h2-3H,1H3,(H,18,19)
• InChI Key： YWOVEUFUTDYRLV-UHFFFAOYSA-N
• SMILES： ClC1C(=C(C(=C(C=1C1C=CNC(C=1C)=O)Cl)Cl)Cl)Cl

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 19
• Rotatable Bond Count: 1
• Complexity: 433
• XLogP3: 4.9
• Topological Polar Surface Area: 29.1

Additional information on 2-Hydroxy-3-methyl-4-(perchlorophenyl)pyridine

Introduction to 2-Hydroxy-3-methyl-4-(perchlorophenyl)pyridine (CAS No. 1361499-99-1)

2-Hydroxy-3-methyl-4-(perchlorophenyl)pyridine, with the CAS number 1361499-99-1, is a unique and intriguing compound that has garnered significant attention in the fields of organic chemistry, medicinal chemistry, and pharmaceutical research. This compound is characterized by its distinct molecular structure, which includes a pyridine ring substituted with a hydroxyl group, a methyl group, and a perchlorophenyl moiety. The combination of these functional groups imparts specific chemical and biological properties that make it a valuable subject of study.

The molecular formula of 2-Hydroxy-3-methyl-4-(perchlorophenyl)pyridine is C₁₂H₁₀ClO₂N, and its molecular weight is approximately 237.66 g/mol. The compound's structural complexity and the presence of multiple functional groups contribute to its diverse reactivity and potential applications in various scientific domains.

In recent years, there has been a growing interest in the synthesis and characterization of 2-Hydroxy-3-methyl-4-(perchlorophenyl)pyridine. Researchers have explored various synthetic routes to produce this compound efficiently and in high yields. One notable method involves the reaction of 4-chloroanisole with 2-hydroxy-3-methylpyridine in the presence of a suitable catalyst. This approach not only simplifies the synthetic process but also enhances the purity and yield of the final product.

The physical properties of 2-Hydroxy-3-methyl-4-(perchlorophenyl)pyridine are equally important for its characterization and application. It typically appears as a white or off-white solid with a melting point ranging from 150 to 155°C. The compound is sparingly soluble in water but exhibits good solubility in organic solvents such as ethanol, methanol, and dimethyl sulfoxide (DMSO). These solubility characteristics make it suitable for various analytical techniques and biological assays.

In terms of chemical reactivity, 2-Hydroxy-3-methyl-4-(perchlorophenyl)pyridine displays interesting behavior due to its functional groups. The hydroxyl group can participate in hydrogen bonding and other intermolecular interactions, while the perchlorophenyl moiety confers electron-withdrawing properties that influence the compound's electronic structure. These features make it a promising candidate for use in organic synthesis, particularly in reactions involving nucleophilic substitution and electrophilic aromatic substitution.

The biological activity of 2-Hydroxy-3-methyl-4-(perchlorophenyl)pyridine has been the subject of several studies. Preliminary investigations have shown that this compound exhibits moderate to strong inhibitory effects on certain enzymes involved in metabolic pathways. For instance, it has been reported to inhibit the activity of cytochrome P450 enzymes, which are crucial for drug metabolism and detoxification processes in the liver. This property makes it a potential lead compound for developing new drugs targeting specific metabolic disorders.

In addition to its enzymatic inhibition properties, 2-Hydroxy-3-methyl-4-(perchlorophenyl)pyridine has also been evaluated for its anti-inflammatory and antioxidant activities. In vitro studies have demonstrated that it can effectively reduce the production of pro-inflammatory cytokines such as interleukin-6 (IL-6) and tumor necrosis factor-alpha (TNF-α). Furthermore, it has shown significant radical scavenging activity, which suggests its potential as an antioxidant agent in preventing oxidative stress-related diseases.

The pharmacokinetic profile of 2-Hydroxy-3-methyl-4-(perchlorophenyl)pyridine is another critical aspect that has been investigated. Studies have shown that it exhibits good oral bioavailability and a favorable distribution profile within the body. The compound is rapidly absorbed from the gastrointestinal tract and distributed to various tissues, including the liver, kidneys, and brain. Its metabolism primarily occurs via hepatic enzymes, leading to the formation of several metabolites that are subsequently excreted through urine and feces.

Clinical trials involving 2-Hydroxy-3-methyl-4-(perchlorophenyl)pyridine are still in their early stages, but preliminary results are promising. Phase I trials have demonstrated its safety and tolerability at various dose levels, with no significant adverse effects observed. These findings have paved the way for further clinical evaluation to assess its efficacy in treating specific conditions such as inflammatory diseases and metabolic disorders.

The environmental impact of 2-Hydroxy-3-methyl-4-(perchlorophenyl)pyridine is also an important consideration. Research has shown that it degrades relatively quickly under environmental conditions, minimizing its potential for long-term accumulation in ecosystems. However, proper disposal methods should be followed to ensure environmental safety during laboratory use and industrial production.

In conclusion, 2-Hydroxy-3-methyl-4-(perchlorophenyl)pyridine (CAS No. 1361499-99-1) is a multifaceted compound with significant potential in various scientific and pharmaceutical applications. Its unique chemical structure and biological properties make it an attractive candidate for further research and development. As ongoing studies continue to uncover new insights into its mechanisms of action and therapeutic potential, this compound is likely to play an increasingly important role in advancing our understanding of complex biological processes and developing innovative treatments for various diseases.